Cas no 155431-40-6 (4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)
155431-40-6 structure
Product Name:4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:155431-40-6
MF:C8H5F2N3O
MW:197.141607999802
CID:65404
PubChem ID:19373615
Update Time:2025-04-18
4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- 4-(2,4-difluorophenyl)-3(2H,4H)-1,2,4-triazolone
- 4-(2,4-difluorophenyl)-2H-1,2,4-triazol-3(4H)-one
- 155431-40-6
- SCHEMBL8723259
- 4-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-one
- AKOS015909746
- IGHMHZJJAIEXOQ-UHFFFAOYSA-N
- 4-(2,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one
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- Inchi: 1S/C8H5F2N3O/c9-5-1-2-7(6(10)3-5)13-4-11-12-8(13)14/h1-4H,(H,12,14)
- InChI Key: IGHMHZJJAIEXOQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1C=NNC1=O)F
Computed Properties
- Exact Mass: 197.04015
- Monoisotopic Mass: 197.04006812g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.54
- PSA: 44.7
4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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